1-(6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one

• IUPAC Name: 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• InChI: InChI=1S/C14H17N3O3/c1-9-12(10(2)19-16-9)3-4-14(18)17-6-5-13-11(8-17)7-15-20-13/h7H,3-6,8H2,1-2H3
• InChI Key: IUWXAVFTQXEOKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCC3=C(C2)C=NO3
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

1-(6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one is a useful research compound. Its molecular formula is C14H17N3O3 and its molecular weight is 275.308. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Isoxazoles and pyridines are critical building blocks in organic synthesis. Research has shown that these compounds can be synthesized through various methods, including condensation reactions and 1,3-dipolar cycloadditions, offering pathways to a wide range of heterocyclic compounds with potential biological activities (Abignente, 1975), (Rahmouni, 2016).

Potential Biological Activities

• Compounds featuring isoxazole and pyridine rings have been evaluated for various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These activities suggest that similar compounds, including the one , could be potential candidates for drug development and biological studies (Zaki, 2016), (Flefel, 2018).

Advanced Material Synthesis

• The incorporation of isoxazole and pyridine units into larger molecules can lead to materials with unique properties useful in material science, including polymers and functional materials. This indicates the potential application of the specified compound in developing new materials with specialized functions (Guleli, 2019).